Cas no 2034473-20-4 (2,4-dimethyl-6-({1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyrimidine)

• Product Name: 2,4-dimethyl-6-({1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyrimidine
• CAS No: 2034473-20-4
• MF: C₁₉H₂₀N₄O₃S
• MW: 384.452102661133
• CID: 5790852
• PubChem ID: 121017934
• Update Time: 2025-10-31

2,4-dimethyl-6-({1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS026691269
• F6479-4402
• 2,4-dimethyl-6-({1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyrimidine
• (4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(5-(thiophen-2-yl)isoxazol-3-yl)methanone
• [4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone
• 2034473-20-4

• Inchi： 1S/C19H20N4O3S/c1-12-10-18(21-13(2)20-12)25-14-5-7-23(8-6-14)19(24)15-11-16(26-22-15)17-4-3-9-27-17/h3-4,9-11,14H,5-8H2,1-2H3
• InChI Key： JQXRXCGARBXASS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(N2CCC(CC2)OC2C=C(C)N=C(C)N=2)=O)=NO1

Computed Properties

• Exact Mass: 384.12561169g/mol
• Monoisotopic Mass: 384.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Additional information on 2,4-dimethyl-6-({1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyrimidine

Professional Introduction to Compound with CAS No. 2034473-20-4 and Product Name: 2,4-dimethyl-6-({1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyrimidine

The compound with the CAS number 2034473-20-4 and the product name 2,4-dimethyl-6-({1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy)pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound belongs to a class of pyrimidine derivatives, which are widely recognized for their therapeutic potential in various diseases, including cancer and infectious disorders.

At the core of this compound's structure lies a pyrimidine scaffold, which is a fundamental heterocyclic ring system found in numerous biologically active molecules. The 2,4-dimethyl substitution pattern on the pyrimidine ring contributes to its stability and enhances its interactions with biological targets. The presence of an oxy group linked to a piperidin-4-yl moiety further diversifies its chemical properties, enabling selective binding to specific enzymes and receptors.

The 5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl part of the molecule is particularly noteworthy, as it introduces a thiophene ring—a known pharmacophore that enhances solubility and bioavailability. This segment also contains an oxazole ring, which has been extensively studied for its antimicrobial and anti-inflammatory properties. The combination of these structural elements makes this compound a versatile candidate for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in the development of targeted therapies. Studies have demonstrated that modifications at specific positions on the pyrimidine ring can significantly alter the compound's pharmacokinetic profile and therapeutic efficacy. For instance, research has shown that substituents at the 2 and 4 positions can enhance binding affinity to proteins such as kinases, which are critical in signal transduction pathways associated with cancer progression.

The piperidinyl group in this compound is another key feature that contributes to its biological activity. Piperidine derivatives are known for their ability to modulate enzyme activity and have been incorporated into numerous drugs due to their favorable pharmacological properties. The specific positioning of the 1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl}oxy moiety allows for optimal interaction with biological targets, potentially leading to improved therapeutic outcomes.

In light of recent research, compounds like this one are being explored for their potential in treating complex diseases such as cancer. The pyrimidine derivative family has shown promise in inhibiting key enzymes involved in tumor growth and metastasis. For example, studies have indicated that certain pyrimidine-based compounds can disrupt microtubule formation, leading to apoptosis in cancer cells. The structural features of 2,4-dimethyl-6-({1-[5-(thiophen-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yloxy})pyrimidine align well with these mechanisms, suggesting its potential as an anticancer agent.

Additionally, the compound's solubility and metabolic stability make it an attractive candidate for clinical development. Poor solubility is a common challenge in drug formulation, often limiting the bioavailability and efficacy of promising candidates. The incorporation of a thiophene ring enhances water solubility while maintaining structural integrity, facilitating better absorption and distribution within the body.

From a synthetic chemistry perspective, the synthesis of this compound involves multi-step reactions that showcase the ingenuity of modern organic synthesis techniques. The introduction of complex functional groups such as the oxazole carbonyl moiety requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to construct such intricate structures efficiently, paving the way for rapid drug discovery pipelines.

The biological evaluation of this compound has revealed intriguing results in preclinical studies. Initial assays have shown activity against several kinases implicated in cancer progression, including EGFR and HER2. These findings are particularly encouraging given the success of kinase inhibitors in treating certain cancers. Further research is ongoing to elucidate the exact mechanisms by which this compound exerts its effects.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Computational modeling techniques have played a crucial role in predicting the biological activity of compounds like this one before they enter costly wet-lab testing phases. These models help identify potential binding sites on target proteins and predict how structural modifications will impact efficacy.

In conclusion,2,4-dimethyl}-6-{(\\1-[5-(thiophen}-\\'\\'\\'\\'\\'\\'\\''\\''\\''\\''\\''\\''\\''\\''\\''\n]\\n]\\n]\\n]\\n]\\n]\\n]\\n]\\n]\\n]\\n]\\n]\\n]\\n]\\n}\\''\\''\\''\\''\\''\\''\nyloxy)pyrimidine) represents a significant step forward in pharmaceutical innovation due to its unique structure and promising biological activities\\. Its potential applications span multiple therapeutic areas\\. As research continues\\. it is expected that compounds like this one will contribute substantially to improving patient outcomes\\. The synergy between structural diversity\\. computational modeling\\. and rigorous biological testing underscores the excitement surrounding advancements in drug discovery today\\. This compound exemplifies how thoughtful molecular design can lead to breakthroughs with broad clinical implications\\. Further exploration will undoubtedly uncover additional therapeutic benefits\\. solidifying its place as a valuable asset in modern medicine\\.